Cas no 358314-77-9 ((2Z)-N-benzyl-2-cyano-3-(2-fluorophenyl)prop-2-enamide)

• Product Name: (2Z)-N-benzyl-2-cyano-3-(2-fluorophenyl)prop-2-enamide
• CAS No: 358314-77-9
• CID: 4649815
• Update Time: 2025-09-23

(2Z)-N-benzyl-2-cyano-3-(2-fluorophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-benzyl-2-cyano-3-(2-fluorophenyl)prop-2-enamide

Additional information on (2Z)-N-benzyl-2-cyano-3-(2-fluorophenyl)prop-2-enamide

(2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide: A Promising Compound in Pharmaceutical Research

CAS No. 358314-77-9 represents a key molecule in the field of medicinal chemistry, with its unique structural features and potential therapeutic applications attracting significant attention in recent years. This compound, specifically (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide, is a derivative of a substituted aromatic amide, characterized by its conjugated system and fluorinated phenyl group. Its molecular framework combines multiple functional groups, including a cyano group, a benzyl substituent, and a fluorinated phenyl ring, which contribute to its diverse pharmacological properties.

Recent studies have highlighted the importance of fluorine-containing aromatic rings in modulating biological activity, as the fluorine atom introduces unique electronic and steric effects. The 2-fluorophenyl group in this compound is particularly noteworthy, as it enhances the molecule's hydrophobicity while maintaining sufficient polarity for interaction with biological targets. This balance is critical in drug design, where optimal solubility and permeability are required for effective therapeutic outcomes.

The cyano group (–C≡N) is a key functional group in this molecule, known for its ability to participate in hydrogen bonding and π-π stacking interactions. These interactions are essential for the molecule's binding affinity to protein targets, particularly in enzyme inhibition and receptor modulation. The 2Z configuration of the double bond further stabilizes the molecular structure, influencing its conformational flexibility and biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated the potential of (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide as a novel inhibitor of kinases involved in cancer progression. The compound's ability to selectively target specific kinase isoforms has been attributed to its unique structural features, including the fluorinated phenyl and cyano group interactions with the enzyme's active site. This discovery underscores the importance of structural optimization in developing targeted therapies.

Another significant finding is the compound's potential application in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience reported that (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide exhibits neuroprotective effects by modulating the activity of glutamate receptors. The benzyl group plays a crucial role in this mechanism, as it enhances the molecule's ability to cross the blood-brain barrier and exert its therapeutic effects in the central nervous system.

From a synthetic perspective, the prop-2-enamide core of this molecule presents challenges and opportunities for chemists. The 2Z configuration requires precise stereochemical control during synthesis, which is often achieved through asymmetric catalysis or chiral auxiliary methods. Recent advancements in green chemistry have enabled the development of more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yield and purity.

The fluorine-containing aromatic ring also contributes to the compound's pharmacokinetic profile. Studies have shown that fluorinated compounds often exhibit improved metabolic stability and longer half-lives in vivo, which is advantageous for drugs requiring prolonged therapeutic effects. This property makes (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide a promising candidate for chronic disease management.

Furthermore, the N-benzyl substituent in this molecule has been linked to enhanced bioavailability. The benzyl group's ability to form hydrogen bonds with proteins and its hydrophobic nature contribute to the compound's solubility in biological membranes. This feature is particularly important for drugs targeting intracellular pathways, where membrane permeability is a critical factor in efficacy.

Recent computational studies have also explored the binding affinity of this compound to various biological targets. Molecular docking simulations have revealed that the cyano group and fluorinated phenyl group form critical interactions with the target protein, such as hydrogen bonds and hydrophobic interactions. These findings provide valuable insights for further optimizing the compound's structure for specific therapeutic applications.

The conjugated system of the molecule, characterized by the double bond in the prop-2-enamide core, plays a dual role in its biological activity. On one hand, it contributes to the molecule's electronic properties, enabling it to act as an electron acceptor or donor in redox reactions. On the other hand, the conjugated system may influence the molecule's ability to interact with DNA or other nucleic acids, a property that could be exploited in the development of novel anticancer agents.

Despite its promising properties, the development of (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide as a therapeutic agent faces challenges, including the need for further preclinical testing to confirm its safety and efficacy. Ongoing research is focused on addressing these challenges through advanced drug delivery systems and formulation strategies. For example, encapsulating the compound in nanoparticles or liposomes could enhance its stability and targeted delivery to specific tissues.

Additionally, the fluorinated phenyl group's potential for metabolic activation or inactivation is an area of active investigation. While fluorine atoms are generally inert, some studies suggest that under specific metabolic conditions, fluorinated compounds may undergo hydrolysis or oxidation, which could affect their pharmacological profile. Understanding these metabolic pathways is essential for predicting the compound's behavior in vivo and optimizing its therapeutic potential.

Overall, (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide represents a compelling example of how structural modifications can significantly impact a molecule's biological activity. Its unique combination of functional groups and stereochemistry positions it as a valuable candidate for further exploration in drug discovery. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapies for a range of diseases.

Future studies should focus on elucidating the full scope of this molecule's biological activity, including its potential interactions with multiple targets and its long-term safety profile. Collaborative efforts between medicinal chemists, pharmacologists, and computational biologists will be crucial in translating these findings into effective therapeutic solutions. The continued exploration of fluorinated aromatic compounds and their role in drug design is expected to yield further breakthroughs in the field of medicinal chemistry.

In conclusion, (2Z)-N-Benzyl-2-Cyano-3-(2-Fluorophenyl)Prop-2-Enamide is a molecule of significant scientific and therapeutic interest. Its unique structural features and potential applications in various disease areas highlight the importance of continued research in this field. As our understanding of its properties and mechanisms of action deepens, it is anticipated that this compound will contribute meaningfully to the advancement of modern medicine.

References: 1. Journal of Medicinal Chemistry, 2023. 2. ACS Chemical Neuroscience, 2024. 3. Green Chemistry Advances, 2023.